![molecular formula C15H18N4O4S B2419643 (E)-1-(4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)-3-(furan-2-yl)prop-2-en-1-one CAS No. 1904632-72-9](/img/structure/B2419643.png)
(E)-1-(4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)-3-(furan-2-yl)prop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-1-(4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)-3-(furan-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C15H18N4O4S and its molecular weight is 350.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- The research by El’chaninov et al. (2017) discusses the synthesis and properties of related compounds such as 2,5-bis(furan-2-yl)-1H-imidazole. This study provides insights into the chemical reactions and properties of furan and imidazole-based compounds, which are related to the compound (El’chaninov, Vlasova, & El’chaninov, 2017).
Catalytic and Antioxidant Applications
- Prabakaran, Manivarman, and Bharanidharan (2021) explored the synthesis of novel chalcone derivatives, including compounds similar to the one mentioned. Their work demonstrates the potential antioxidant properties of these compounds, highlighting their relevance in pharmacological and biochemical research (Prabakaran, Manivarman, & Bharanidharan, 2021).
Preclinical Antitumor Activity
- A study by Hunt et al. (2000) on a similar compound, (R)-7-cyano-2,3,4, 5-tetrahydro-1-(1H-imidazol-4-ylmethyl)-3-(phenylmethyl)-4-(2-thienylsulfonyl)-1H-1,4-benzodiazepine, revealed potent preclinical antitumor activity. This research is particularly significant for understanding the therapeutic potential of related imidazole and furan compounds in cancer treatment (Hunt et al., 2000).
Synthesis and Catalytic Applications
- Khaligh et al. (2019) focused on the synthesis and catalytic applications of 4-Imidazol-1-yl-butane-1-sulfonic acid, which is structurally related to the compound of interest. Their findings contribute to the understanding of the catalytic properties of imidazole-based compounds (Khaligh, Mihankhah, Johan, & Juan, 2019).
Synthesis of Diazepane Systems
- Banfi, Basso, Guanti, Kielland, Repetto, and Riva (2007) investigated a two-step approach to synthesize diazepane systems, including 1-sulfonyl 1,4-diazepan-5-ones. This study is relevant for understanding the synthesis methods and potential applications of diazepan compounds (Banfi, Basso, Guanti, Kielland, Repetto, & Riva, 2007).
Properties
IUPAC Name |
(E)-3-(furan-2-yl)-1-[4-(1H-imidazol-5-ylsulfonyl)-1,4-diazepan-1-yl]prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O4S/c20-15(5-4-13-3-1-10-23-13)18-6-2-7-19(9-8-18)24(21,22)14-11-16-12-17-14/h1,3-5,10-12H,2,6-9H2,(H,16,17)/b5-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDRJQVYWFDWHIY-SNAWJCMRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN(C1)S(=O)(=O)C2=CN=CN2)C(=O)C=CC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN(C1)S(=O)(=O)C2=CN=CN2)C(=O)/C=C/C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.